Cas no 15013-71-5 (2-Chloro-3-methylbenzonitrile)

2-Chloro-3-methylbenzonitrile structure
2-Chloro-3-methylbenzonitrile structure
Product Name:2-Chloro-3-methylbenzonitrile
CAS No:15013-71-5
MF:C8H6ClN
MW:151.592940807343
MDL:MFCD09025676
CID:87466
PubChem ID:14529890
Update Time:2024-11-01

2-Chloro-3-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-3-methylbenzonitrile
    • 2-Chloro-3-methyl-benzonitrile
    • Benzonitrile, 2-chloro-3-methyl-
    • -CHLORO-3-METHYLBENZONITRILE
    • 2-Cyano-6-methylchlorobenzene
    • SCHEMBL1344112
    • DTXSID00561303
    • 15013-71-5
    • AKOS006290806
    • FS-2404
    • W-205702
    • FT-0651194
    • CS-0205189
    • A3301
    • AM84104
    • MFCD09025676
    • CL8159
    • RBHUDDGPJRWBTF-UHFFFAOYSA-N
    • DB-010986
    • MDL： MFCD09025676
    • Inchi： 1S/C8H6ClN/c1-6-3-2-4-7(5-10)8(6)9/h2-4H,1H3
    • InChI Key： RBHUDDGPJRWBTF-UHFFFAOYSA-N
    • SMILES： ClC1C(C#N)=CC=CC=1C

Computed Properties

  • Exact Mass: 151.01900
  • Monoisotopic Mass: 151.0188769g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • Density: 1.19
  • Boiling Point: 261.101 °C at 760 mmHg
  • Flash Point: 112.974 °C
  • Refractive Index: 1.553
  • PSA: 23.79000
  • LogP: 2.52008

2-Chloro-3-methylbenzonitrile Security Information

  • HazardClass：IRRITANT

2-Chloro-3-methylbenzonitrile Pricemore >>

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TRC
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TRC
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abcr
AB285829-5 g
2-Chloro-3-methylbenzonitrile, 97%; .
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 €162.30 2023-07-20

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